Cas no 58827-89-7 (Ethyl 2-[4-(Methylsulfonamido)phenyl]acetate)

• Product Name: Ethyl 2-[4-(Methylsulfonamido)phenyl]acetate
• CAS No: 58827-89-7
• MF: C₁₁H₁₅NO₄S
• MW: 257.30610203743
• CID: 2083668
• PubChem ID: 10038092
• Update Time: 2025-10-29

Ethyl 2-[4-(Methylsulfonamido)phenyl]acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-[4-(Methylsulfonamido)phenyl]acetate
• ethyl 2-(4-(methylsulfonamido)phenyl)acetate
• SY025201
• SB81623
• GRAKPWQWJZKXEH-UHFFFAOYSA-N
• AC6413
• CS-0453965
• SCHEMBL5842450
• ethyl 2-[4-(methanesulfonamido)phenyl]acetate
• AKOS027256976
• ethyl 4-methanesulphonamidophenylacetate
• Ethyl2-[4-(Methylsulfonamido)phenyl]acetate
• DA-42019
• MFCD26045229
• 58827-89-7

• MDL： MFCD26045229
• Inchi： 1S/C11H15NO4S/c1-3-16-11(13)8-9-4-6-10(7-5-9)12-17(2,14)15/h4-7,12H,3,8H2,1-2H3
• InChI Key： GRAKPWQWJZKXEH-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(=CC=1)CC(=O)OCC)(=O)=O

Computed Properties

• Exact Mass: 257.07200
• Monoisotopic Mass: 257.07217913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• PSA: 80.85000
• LogP: 2.31750

Additional information on Ethyl 2-[4-(Methylsulfonamido)phenyl]acetate

Ethyl 2-[4-(Methylsulfonamido)phenyl]acetate (CAS No. 58827-89-7): A Comprehensive Overview

Ethyl 2-[4-(Methylsulfonamido)phenyl]acetate (CAS No. 58827-89-7) is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique molecular structure and versatile applications. This compound, featuring a Methylsulfonamido group and a phenyl ring, has garnered attention for its potential in various biochemical and medicinal applications.

The molecular structure of Ethyl 2-[4-(Methylsulfonamido)phenyl]acetate consists of an acetic acid ester moiety linked to a phenyl ring substituted with a Methylsulfonamido group. This configuration imparts specific chemical properties that make it valuable in synthetic chemistry and drug development. The presence of the Methylsulfonamido group enhances the compound's reactivity and binding affinity, making it a promising candidate for designing novel pharmaceutical agents.

In recent years, Ethyl 2-[4-(Methylsulfonamido)phenyl]acetate has been extensively studied for its role in medicinal chemistry. Researchers have explored its potential as an intermediate in the synthesis of various bioactive molecules. The compound's ability to act as a precursor in the development of sulfonamide-based drugs is particularly noteworthy, given the widespread use of sulfonamides in treating infections and other diseases.

The pharmacological properties of Ethyl 2-[4-(Methylsulfonamido)phenyl]acetate have been investigated in several preclinical studies. These studies suggest that the compound exhibits inhibitory activity against certain enzymes and receptors, making it a potential therapeutic agent for conditions such as inflammation and metabolic disorders. The Methylsulfonamido group, in particular, has been identified as a key pharmacophore responsible for these biological activities.

In addition to its pharmaceutical applications, Ethyl 2-[4-(Methylsulfonamido)phenyl]acetate has found utility in synthetic organic chemistry. Its unique structure allows for the facile introduction of functional groups, making it a valuable building block in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel catalysts and ligands for various chemical transformations.

The chemical synthesis of Ethyl 2-[4-(Methylsulfonamido)phenyl]acetate involves multi-step reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic methodologies highlight the compound's importance in industrial-scale production and research applications.

The spectroscopic and analytical characterization of Ethyl 2-[4-(Methylsulfonamido)phenyl]
acetate has been thoroughly documented in scientific literature. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy have been used to confirm the structural integrity of the compound. These analytical data are crucial for ensuring the quality and consistency of Ethyl 2-[4-(
Methylsulfonamido)
phenyl)]acetate in both laboratory and industrial settings.

Ethical considerations are also important when working with Ethyl 2-[4-(
Methylsulfonamido)
phenyl)]acetate. While not classified as a hazardous material, proper handling procedures should be followed to ensure safety in laboratory environments. Storage conditions should be controlled to prevent degradation, and exposure to air and moisture should be minimized.

The future prospects of Ethyl 2-[4-(
Methylsulfonamido)
phenyl)]acetate are promising, with ongoing research aimed at expanding its applications in drug discovery and materials science. Collaborative efforts between academia and industry are likely to drive innovation and lead to new breakthroughs involving this versatile compound.